Cas no 2104624-53-3 (5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 2104624-53-3
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 5998404
• PubChem ID: 165479270
• Update Time: 2025-06-23

5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine
• 5-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-4-amine
• 2104624-53-3
• EN300-1112450

• Inchi： 1S/C9H11N3S/c1-7-9(10)5-11-12(7)6-8-3-2-4-13-8/h2-5H,6,10H2,1H3
• InChI Key： YLASIWVYJRRGAK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine

5-Methyl-1-(Thiophen-2-Yl)Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine, identified by the CAS number 2104624-53-3, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and wide-ranging applications in drug discovery, agrochemicals, and materials science.

The molecular structure of 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine features a pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms. The substitution pattern includes a methyl group at position 5, a thiophene moiety attached via a methylene group at position 1, and an amine group at position 4. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for further exploration in synthetic chemistry and drug design.

Recent studies have highlighted the potential of pyrazole derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrazole analogs exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic inflammatory diseases. The presence of the thiophene group in 5-methyl-1-(thiophen-2-yl)methyl-1H-pyrazol-4-amine further enhances its electronic properties, potentially making it a valuable lead compound for drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The thiophene moiety is known to contribute to conjugation and aromaticity, which are desirable properties in the development of organic semiconductors and optoelectronic materials. Recent advancements in this field have explored the use of pyrazole derivatives as building blocks for constructing advanced materials with tailored electronic properties.

The synthesis of 5-methyl-1-(thiophen-2-y l)methyl -1H-pyrazol -4 -amine typically involves multi-step reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The synthesis pathway also allows for functional group modifications, enabling the exploration of various analogs with different substitution patterns.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interaction with biological targets. These studies provide valuable insights into its potential as a drug candidate or material precursor.

In conclusion, 5-methyl -1 -(thiophen -2 -yl )m ethyl -1 H-pyrazol -4 -amine, CAS number 2104624 -53 -3, represents a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an ideal candidate for further research in drug discovery, materials science, and synthetic chemistry.